Cas no 1001347-68-7 (1-methyl-3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-4-amine)

• Product Name: 1-methyl-3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-4-amine
• CAS No: 1001347-68-7
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 3103255
• PubChem ID: 4912809
• Update Time: 2025-04-21

1-methyl-3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-4-amine
• 4-Quinolinamine, decahydro-1-methyl-
• 4-Quinolinamine,decahydro-1-methyl-
• AKOS037621107
• EN300-360975
• BLYUFWSKCMEZSN-UHFFFAOYSA-N
• SCHEMBL2447266
• 1-methyl-decahydroquinolin-4-amine
• CS-0300938
• AKOS016347450
• 1-Methyldecahydroquinolin-4-amine
• AKOS006293978
• 1001347-68-7
• 1-METHYLDECAHYDRO-4-QUINOLINAMINE
• 5-methyl-5-azabicyclo[4.4.0]dec-2-ylamine

• Inchi： 1S/C10H20N2/c1-12-7-6-9(11)8-4-2-3-5-10(8)12/h8-10H,2-7,11H2,1H3
• InChI Key： BLYUFWSKCMEZSN-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2CCCCC12)N

Computed Properties

• Exact Mass: 168.162649g/mol
• Monoisotopic Mass: 168.162649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.28g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives